Cas no 2248295-11-4 (6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde)

• Product Name: 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde
• CAS No: 2248295-11-4
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 6316562
• PubChem ID: 137941416
• Update Time: 2025-10-29

6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde
• 2248295-11-4
• EN300-6508674

• Inchi： 1S/C13H10BrNO/c1-9-11(8-16)5-6-13(15-9)10-3-2-4-12(14)7-10/h2-8H,1H3
• InChI Key： CCYIYYMHTQBGHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(C=O)=C(C)N=1

Computed Properties

• Exact Mass: 274.99458g/mol
• Monoisotopic Mass: 274.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Additional information on 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde

Introduction to 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde (CAS No. 2248295-11-4) and Its Emerging Applications in Chemical Biology

6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde, identified by its CAS number 2248295-11-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This aldehyde derivative combines a pyridine core with a brominated phenyl group and a methyl substituent, making it a versatile scaffold for further functionalization and exploration of its biological activities.

The molecular structure of 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde features a pyridine ring substituted at the 3-position with an aldehyde group, while the 2-position is methylated. The presence of a 3-bromophenyl moiety at the 6-position introduces electrophilic characteristics, facilitating reactions such as Suzuki-Miyaura cross-coupling, allowing for the introduction of diverse aryl groups. This structural motif has been increasingly explored in medicinal chemistry due to its potential to interact with biological targets through hydrogen bonding, π-stacking, and electrostatic interactions.

Recent advancements in the field of computational chemistry and molecular modeling have highlighted the importance of such pyridine-based compounds in drug design. The 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde scaffold has been shown to exhibit promising binding affinity to various protein targets, including kinases, transcription factors, and enzymes implicated in metabolic pathways. For instance, studies have demonstrated its potential as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases.

The aldehyde group at the 3-position of the pyridine ring serves as a reactive handle for further derivatization. This functionality allows for the formation of Schiff bases, imines, and other heterocyclic structures through condensation reactions with amines or hydrazines. Such derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. For example, recent research has shown that Schiff base derivatives derived from 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde exhibit significant cytotoxic activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival.

The brominated phenyl substituent at the 6-position of the pyridine ring enhances the compound's reactivity toward palladium-catalyzed cross-coupling reactions. This feature has enabled the synthesis of biaryl derivatives with tailored biological activities. In particular, arylated analogs of this compound have been explored for their potential as kinase inhibitors. A notable example is the development of small-molecule inhibitors targeting Bruton's tyrosine kinase (BTK), which plays a crucial role in B-cell signaling and is a validated therapeutic target for treating chronic lymphocytic leukemia (CLL). The ability to introduce diverse aryl groups via cross-coupling reactions provides chemists with a powerful tool for optimizing potency and selectivity.

Another area where 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde has shown promise is in the development of probes for biochemical assays. The aldehyde functionality can be used to covalently label biomolecules such as proteins and nucleic acids, enabling researchers to study protein-protein interactions or enzyme mechanisms. For instance, fluorescence-based assays utilizing this compound have been developed to investigate the activity of cytochrome P450 enzymes, which are critical in drug metabolism. These probes provide valuable insights into enzyme kinetics and substrate specificity, aiding in the design of more effective drugs with improved pharmacokinetic profiles.

The methyl group at the 2-position of the pyridine ring contributes to the overall lipophilicity of the molecule, influencing its membrane permeability and bioavailability. This feature is particularly important in drug discovery, where optimal solubility and distribution across biological membranes are essential for therapeutic efficacy. By tuning this substituent or introducing additional lipophilic groups, chemists can modulate pharmacokinetic properties to enhance drug delivery systems.

In conclusion,6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde (CAS No. 2248295-11-4) represents a valuable building block for medicinal chemists seeking to develop novel bioactive molecules. Its unique structural features—combining an aldehyde group, a brominated phenyl moiety, and a methyl-substituted pyridine ring—make it highly adaptable for further functionalization and exploration of its biological activities. Recent research highlights its potential applications in inhibiting kinases involved in inflammatory diseases, developing antimicrobial agents, designing probes for biochemical assays, and optimizing drug bioavailability through structural modifications.

As our understanding of biological pathways continues to expand, compounds like 6-(3-Bromophenyl)-2-methylpyridine-3-carbaldehyde will undoubtedly play an increasingly important role in addressing unmet medical needs. Ongoing studies are likely to uncover new derivatives with enhanced potency, selectivity, and therapeutic utility across a wide range of diseases. The versatility of this scaffold ensures that it will remain a cornerstone in future drug discovery efforts within both academic research and industrial settings.